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  3. (E)-{1-[3-(dimethylammonio)propyl]-2-(3-fluorophenyl)-4,5-dioxopyrrolidin-3-ylidene}[5-(methoxycarbonyl)-2,4-dimethyl-1H-pyrrol-3-yl]methanolate
(E)-{1-[3-(dimethylammonio)propyl]-2-(3-fluorophenyl)-4,5-dioxopyrrolidin-3-ylidene}[5-(methoxycarbonyl)-2,4-dimethyl-1H-pyrrol-3-yl]methanolate (E)-{1-[3-(dimethylammonio)propyl]-2-(3-fluorophenyl)-4,5-dioxopyrrolidin-3-ylidene}[5-(methoxycarbonyl)-2,4-dimethyl-1H-pyrrol-3-yl]methanolate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0725837
InChI: InChI=1S/C24H28FN3O5/c1-13-17(14(2)26-19(13)24(32)33-5)21(29)18-20(15-8-6-9-16(25)12-15)28(23(31)22(18)30)11-7-10-27(3)4/h6,8-9,12,20,26,29H,7,10-11H2,1-5H3/b21-18+
SMILES: CC1=C(NC(=C1C(=C2C(N(C(=O)C2=O)CCCN(C)C)C3=CC(=CC=C3)F)O)C)C(=O)OC
Molecular Formula: C24H28FN3O5
Molecular Weight: 457.5 g/mol

(E)-{1-[3-(dimethylammonio)propyl]-2-(3-fluorophenyl)-4,5-dioxopyrrolidin-3-ylidene}[5-(methoxycarbonyl)-2,4-dimethyl-1H-pyrrol-3-yl]methanolate

CAS No.:

Cat. No.: VC0725837

Molecular Formula: C24H28FN3O5

Molecular Weight: 457.5 g/mol

* For research use only. Not for human or veterinary use.

(E)-{1-[3-(dimethylammonio)propyl]-2-(3-fluorophenyl)-4,5-dioxopyrrolidin-3-ylidene}[5-(methoxycarbonyl)-2,4-dimethyl-1H-pyrrol-3-yl]methanolate -

Specification

Molecular Formula C24H28FN3O5
Molecular Weight 457.5 g/mol
IUPAC Name methyl 4-[(E)-[1-[3-(dimethylamino)propyl]-2-(3-fluorophenyl)-4,5-dioxopyrrolidin-3-ylidene]-hydroxymethyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate
Standard InChI InChI=1S/C24H28FN3O5/c1-13-17(14(2)26-19(13)24(32)33-5)21(29)18-20(15-8-6-9-16(25)12-15)28(23(31)22(18)30)11-7-10-27(3)4/h6,8-9,12,20,26,29H,7,10-11H2,1-5H3/b21-18+
Standard InChI Key WWYSYSWFTOIJNM-DYTRJAOYSA-N
Isomeric SMILES CC1=C(NC(=C1/C(=C\2/C(N(C(=O)C2=O)CCC[NH+](C)C)C3=CC(=CC=C3)F)/[O-])C)C(=O)OC
SMILES CC1=C(NC(=C1C(=C2C(N(C(=O)C2=O)CCCN(C)C)C3=CC(=CC=C3)F)O)C)C(=O)OC
Canonical SMILES CC1=C(NC(=C1C(=C2C(N(C(=O)C2=O)CCC[NH+](C)C)C3=CC(=CC=C3)F)[O-])C)C(=O)OC

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